Cas no 2172075-44-2 (5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172075-44-2
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 6378744
• PubChem ID: 165597468
• Update Time: 2025-08-03

5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• [5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1596049
• 2172075-44-2

• Inchi： 1S/C9H18N4O/c1-6(2)13-9(7(3)14-4)8(5-10)11-12-13/h6-7H,5,10H2,1-4H3
• InChI Key： VDVABYALBCSYJB-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CN)N=NN1C(C)C

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66Ų

Additional information on 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172075-44-2)

The compound 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172075-44-2) is a specialized organic molecule featuring a 1,2,3-triazole core, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a methoxyethyl group and an isopropyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and microbial infections.

In recent years, the 1,2,3-triazole scaffold has become a hotspot in medicinal chemistry due to its stability, hydrogen-bonding capacity, and compatibility with click chemistry. The presence of the methanamine moiety in 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine further enhances its utility as a building block for small-molecule inhibitors and bioconjugates. This aligns with the growing trend of targeted therapy and precision medicine, where researchers seek structurally diverse compounds to modulate specific biological pathways.

The synthesis of CAS No. 2172075-44-2 typically involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high regioselectivity and yield, making it scalable for industrial applications. Given the increasing focus on green chemistry, alternative catalytic systems, such as ruthenium-based catalysts, are also being explored to optimize the production process. Such advancements address the demand for sustainable synthesis in the pharmaceutical sector.

From a commercial perspective, 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is often listed under the category of high-value intermediates in chemical databases. Its applications extend to crop protection and material science, where triazole derivatives are known for their antifungal and UV-stabilizing properties. This versatility has led to a surge in patent filings and academic publications, reflecting its relevance in both academia and industry.

Safety and regulatory compliance are critical when handling CAS No. 2172075-44-2. While it is not classified as a hazardous substance, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify purity, ensuring compliance with Good Manufacturing Practices (GMP) standards. These protocols are essential for maintaining the compound's integrity in high-stakes applications like drug formulation.

Looking ahead, the demand for 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is expected to rise, driven by innovations in combinatorial chemistry and high-throughput screening. Its role in developing next-generation therapeutics and smart materials positions it as a compound of enduring scientific and industrial significance. Researchers and manufacturers alike are encouraged to explore its potential while adhering to ethical and environmental guidelines.